Cas no 13180-39-7 (Isoquinoline,1,3,4,5,6,7,8-heptafluoro-)
13180-39-7 structure
Product Name:Isoquinoline,1,3,4,5,6,7,8-heptafluoro-
Isoquinoline,1,3,4,5,6,7,8-heptafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,1,3,4,5,6,7,8-heptafluoro-
- Isoquinoline, heptafluoro-
- 1,3,4,5,6,7,8-heptafluoroisoquinoline,isoquinoline
- Perfluoroisoquinoline
- SCHEMBL4313674
- DTXSID10927350
- 13180-39-7
- Isoquinoline,heptafluoro-
- Heptafluoroisoquinoline
-
- Inchi： 1S/C9F7N/c10-3-1-2(4(11)7(14)6(3)13)8(15)17-9(16)5(1)12
- InChI Key： XQRRSUIMAAZUTJ-UHFFFAOYSA-N
- SMILES： FC1=C(C(=C(C2C(=NC(=C(C=21)F)F)F)F)F)F
Computed Properties
- Exact Mass: 254.9919
- Monoisotopic Mass: 254.99189614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Isoquinoline,1,3,4,5,6,7,8-heptafluoro- Related Literature
-
1. Polyfluoroheterocyclic compounds. Part VIII. Nucleophilic substitution in heptafluoro-quinoline and -isoquinolineR. D. Chambers,M. Hole,W. K. R. Musgrave,R. A. Storey,B. Iddon J. Chem. Soc. C 1966 2331
-
R. D. Chambers,M. Hole,W. K. R. Musgrave,J. G. Thorpe J. Chem. Soc. C 1971 61
-
R. D. Chambers,M. Hole,W. K. R. Musgrave,R. A. Storey J. Chem. Soc. C 1967 53
-
4. Remarkable orientational effects in the displacement of the fluorine from heptafluoro-isoquinoline and -quinoline towards sulfur nucleophiles. Further reactions with oxygen nucleophilesGerald M. Brooke,Richard D. Chambers,Christopher J. Drury,Michael J. Bower J. Chem. Soc. Perkin Trans. 1 1993 2201
-
5. Polyfluoroheterocyclic compounds. Part VII. Heptafluoro-quinoline and -isoquinolineR. D. Chambers,M. Hole,B. Iddon,W. K. R. Musgrave,R. A. Storey J. Chem. Soc. C 1966 2328
13180-39-7 (Isoquinoline,1,3,4,5,6,7,8-heptafluoro-) Related Products
- 3512-16-1(2,3,4,5-Tetrafluoropyridine)
- 84477-04-3(2,3,4-Trifluoropyridine)
- 3512-13-8(2,3,4,6-Tetrafluoropyridine)
- 700-16-3(Pentafluoropyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
